Cas no 896606-30-7 (4-fluoro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide)

• Product Name: 4-fluoro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide
• CAS No: 896606-30-7
• MF: C₁₉H₁₄F₄N₂OS
• MW: 394.385877132416
• CID: 5478881
• Update Time: 2025-10-28

4-fluoro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzamide
• 4-fluoro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide

• Inchi： 1S/C19H14F4N2OS/c20-15-7-3-12(4-8-15)17(26)24-10-9-16-11-27-18(25-16)13-1-5-14(6-2-13)19(21,22)23/h1-8,11H,9-10H2,(H,24,26)
• InChI Key： JPOQHWOJOQYYKD-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(C(F)(F)F)C=C2)=N1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-fluoro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide

Introduction to CAS No. 896606-30-7: 4-fluoro-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide

The compound with CAS No. 896606-30-7, known as 4-fluoro-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamide derivatives and features a unique combination of functional groups that contribute to its distinctive properties.

The structure of this compound is characterized by the presence of a benzamide group, a fluoro substituent, and a thiazole ring system. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The substitution pattern on the thiazole ring further enhances its reactivity and selectivity in different environments.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The incorporation of trifluoromethyl groups into organic molecules has been shown to significantly influence their pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These groups often improve the bioavailability and stability of drugs in vivo, making them valuable targets for medicinal chemists.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized synthetic pathways to achieve high yields and purities, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a building block for more complex molecules makes it an essential intermediate in organic synthesis. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and electronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with unprecedented accuracy. Molecular modeling studies have provided insights into its interaction with biological targets, paving the way for its potential use as a therapeutic agent.

In conclusion, CAS No. 896606-30-7, or 4-fluoro-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide, represents a cutting-edge compound with multifaceted applications across diverse fields. Its structure and properties make it an invaluable tool for researchers seeking innovative solutions in chemistry and pharmacology.